Cas no 2002040-19-7 (1-(5-chloropyridin-2-yl)ethane-1-thiol)

• Product Name: 1-(5-chloropyridin-2-yl)ethane-1-thiol
• CAS No: 2002040-19-7
• MF: C₇H₈ClNS
• MW: 173.663119316101
• CID: 5806556
• PubChem ID: 154459147
• Update Time: 2025-10-24

1-(5-chloropyridin-2-yl)ethane-1-thiol Chemical and Physical Properties

Names and Identifiers

• 1-(5-chloropyridin-2-yl)ethane-1-thiol
• EN300-1288256
• 2002040-19-7

• Inchi： 1S/C7H8ClNS/c1-5(10)7-3-2-6(8)4-9-7/h2-5,10H,1H3
• InChI Key： XLVKJSKLIHDCPW-UHFFFAOYSA-N
• SMILES： ClC1=CN=C(C=C1)C(C)S

Computed Properties

• Exact Mass: 173.0065981g/mol
• Monoisotopic Mass: 173.0065981g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 10
• Rotatable Bond Count: 1
• Complexity: 110
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2
• Topological Polar Surface Area: 13.9Ų

Additional information on 1-(5-chloropyridin-2-yl)ethane-1-thiol

Comprehensive Overview of 1-(5-chloropyridin-2-yl)ethane-1-thiol (CAS No. 2002040-19-7)

1-(5-chloropyridin-2-yl)ethane-1-thiol, with the CAS number 2002040-19-7, is a specialized organic compound that has garnered significant attention in pharmaceutical and agrochemical research. This compound belongs to the class of thiol derivatives, which are known for their unique reactivity and applications in synthesis. The presence of both a chloropyridinyl group and a thiol moiety makes it a versatile intermediate for designing novel molecules with potential biological activity.

In recent years, the demand for 1-(5-chloropyridin-2-yl)ethane-1-thiol has increased due to its role in the development of crop protection agents and pharmaceutical intermediates. Researchers are particularly interested in its ability to act as a building block for heterocyclic compounds, which are prevalent in many FDA-approved drugs. The compound’s CAS 2002040-19-7 is frequently searched in academic and industrial databases, reflecting its growing importance in synthetic chemistry.

One of the key trends in the chemical industry is the shift toward sustainable synthesis and green chemistry. 1-(5-chloropyridin-2-yl)ethane-1-thiol aligns with this trend, as it can be utilized in catalytic processes that minimize waste and reduce environmental impact. Its thiol group is particularly valuable for click chemistry applications, a rapidly growing field in drug discovery and material science.

Another area of interest is the compound’s potential in pesticide formulation. With the global push for eco-friendly agrochemicals, 1-(5-chloropyridin-2-yl)ethane-1-thiol is being explored as a precursor for low-toxicity insecticides. Its chloropyridine structure is similar to that of neonicotinoids, a class of insecticides, but with modifications aimed at reducing harm to non-target species.

The CAS 2002040-19-7 compound is also relevant in medicinal chemistry, where it serves as a scaffold for designing kinase inhibitors and antiviral agents. The COVID-19 pandemic has accelerated research into broad-spectrum antivirals, and derivatives of 1-(5-chloropyridin-2-yl)ethane-1-thiol are being investigated for their potential to inhibit viral replication. This aligns with the surge in searches for novel antiviral compounds and drug repurposing strategies.

From a technical perspective, the synthesis of 1-(5-chloropyridin-2-yl)ethane-1-thiol involves nucleophilic substitution and protection-deprotection strategies to ensure high yield and purity. Advanced analytical techniques such as HPLC and NMR spectroscopy are employed to characterize the compound, ensuring compliance with pharmaceutical-grade standards. These details are critical for researchers searching for reliable synthesis protocols and quality control methods.

In conclusion, 1-(5-chloropyridin-2-yl)ethane-1-thiol (CAS 2002040-19-7) is a multifaceted compound with applications spanning agrochemicals, pharmaceuticals, and material science. Its relevance to sustainable chemistry and drug discovery makes it a subject of ongoing research and commercial interest. As the scientific community continues to explore its potential, this compound is poised to play a pivotal role in addressing some of the most pressing challenges in modern chemistry.